Multiple Myeloma
Description
Multiple myeloma is a cancer of plasma cells, a type of white blood cell found in the bone marrow. These malignant plasma cells proliferate uncontrollably, producing abnormal proteins (monoclonal proteins or M-proteins) and crowding out healthy blood cells. This leads to bone damage, kidney dysfunction, anemia, and increased susceptibility to infections. It is a complex hematologic malignancy requiring specialized diagnosis and treatment.
Treatment Compounds
BCL2
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
Goniodiol 7-acetate
Goniodiol 7-acetate
11-Hydroxygelsenicine
11-Hydroxygelsenicine
Goniodiol 8-acetate
Goniodiol 8-acetate
10-氨基喜树碱
10-Aminocamptothecin
13-乙酰基-9-羟基巴卡丁III
13-Acetyl-9-dihydrobaccatin III
7-表紫杉醇
7-Epitaxol
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
补骨脂异黄酮A
Corylifol A
没药甾酮
Guggulsterone E&Z
三尖杉酯碱
Harringtonine
高三尖杉酯碱
Homoharringtonine
补骨脂乙素
Isobavachalcone
Kamebakaurin
Kamebakaurin
苦鬼臼毒素
Picropodophyllotoxin
通关藤苷I
Tenacissoside I
巴马亭红碱
Palmatrubine
1－乙酸基－5－去乙酰基－巴卡亭 I
1-acetoxy-5-deacetylbaccatin I
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
Vindorosine
Vindorosine
Maoecrystal B
Maoecrystal B
槲皮万寿菊素
Quercetagetin
去氢鸦胆丁
Dehydrobruceantin
酸浆苦味素B
Physalin B
安丝菌素 P3
Ansamitocin P3
灵芝烯酸G
Ganoderenic acid G
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A
STAT3
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
11-Hydroxygelsenicine
11-Hydroxygelsenicine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
补骨脂异黄酮A
Corylifol A
没药甾酮
Guggulsterone E&Z
三尖杉酯碱
Harringtonine
Kamebakaurin
Kamebakaurin
通关藤苷I
Tenacissoside I
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
Maoecrystal B
Maoecrystal B
槲皮万寿菊素
Quercetagetin
去氢鸦胆丁
Dehydrobruceantin
PRKCA
TOP1
RELA
MAPK1
BCL2L1
TP53
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
Goniodiol 7-acetate
Goniodiol 7-acetate
11-Hydroxygelsenicine
11-Hydroxygelsenicine
10-氨基喜树碱
10-Aminocamptothecin
7-表紫杉醇
7-Epitaxol
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
高三尖杉酯碱
Homoharringtonine
苦鬼臼毒素
Picropodophyllotoxin
巴马亭红碱
Palmatrubine
灵芝烯酸K
Ganoderenic acid K
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
Maoecrystal B
Maoecrystal B
灵芝酸C6
Ganoderic acid C6
脱水莫诺苷元
Sarracenin
去氢鸦胆丁
Dehydrobruceantin
酸浆苦味素B
Physalin B
安丝菌素 P3
Ansamitocin P3
灵芝烯酸G
Ganoderenic acid G
绞股蓝皂苷BP2214
Gypenoside BP2214
赤芝酸F甲酯
Methyl lucidenate F
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A
NFKB1
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
Goniodiol 7-acetate
Goniodiol 7-acetate
11-Hydroxygelsenicine
11-Hydroxygelsenicine
Goniodiol 8-acetate
Goniodiol 8-acetate
10-氨基喜树碱
10-Aminocamptothecin
13-乙酰基-9-羟基巴卡丁III
13-Acetyl-9-dihydrobaccatin III
7-表紫杉醇
7-Epitaxol
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
补骨脂异黄酮A
Corylifol A
没药甾酮
Guggulsterone E&Z
三尖杉酯碱
Harringtonine
高三尖杉酯碱
Homoharringtonine
补骨脂乙素
Isobavachalcone
Kamebakaurin
Kamebakaurin
通关藤苷I
Tenacissoside I
巴马亭红碱
Palmatrubine
1－乙酸基－5－去乙酰基－巴卡亭 I
1-acetoxy-5-deacetylbaccatin I
灵芝烯酸K
Ganoderenic acid K
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
Vindorosine
Vindorosine
Maoecrystal B
Maoecrystal B
槲皮万寿菊素
Quercetagetin
去氢鸦胆丁
Dehydrobruceantin
酸浆苦味素B
Physalin B
安丝菌素 P3
Ansamitocin P3
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A
AKT1
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Furowanin A
Furowanin A
11-Hydroxygelsenicine
11-Hydroxygelsenicine
10-氨基喜树碱
10-Aminocamptothecin
13-乙酰基-9-羟基巴卡丁III
13-Acetyl-9-dihydrobaccatin III
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
三尖杉碱
Cephalotaxine
没药甾酮
Guggulsterone E&Z
三尖杉酯碱
Harringtonine
补骨脂乙素
Isobavachalcone
苦鬼臼毒素
Picropodophyllotoxin
通关藤苷I
Tenacissoside I
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
槲皮万寿菊素
Quercetagetin
去氢鸦胆丁
Dehydrobruceantin
安丝菌素 P3
Ansamitocin P3
灵芝烯酸G
Ganoderenic acid G
绞股蓝皂苷BP2214
Gypenoside BP2214
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A
IL6
IRS1
BRAF
Goniodiol 7-acetate
Goniodiol 7-acetate
灵芝烯酸K
Ganoderenic acid K
灵芝酸C6
Ganoderic acid C6
脱水莫诺苷元
Sarracenin
灵芝烯酸G
Ganoderenic acid G
绞股蓝皂苷BP2214
Gypenoside BP2214
赤芝酸F甲酯
Methyl lucidenate F
Isocudraniaxanthone A
Isocudraniaxanthone A
NRAS
CDKN2A
CXCR4
Goniodiol 7-acetate
Goniodiol 7-acetate
Goniodiol 8-acetate
Goniodiol 8-acetate
山油柑碱
Acronycine
巴马亭红碱
Palmatrubine
Vindorosine
Vindorosine
槲皮万寿菊素
Quercetagetin
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
CCND1
10-氨基喜树碱
10-Aminocamptothecin
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
没药甾酮
Guggulsterone E&Z
三尖杉酯碱
Harringtonine
Kamebakaurin
Kamebakaurin
通关藤苷I
Tenacissoside I
酸浆苦味素B
Physalin B
灵芝烯酸G
Ganoderenic acid G
KRAS
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
Goniodiol 7-acetate
Goniodiol 7-acetate
11-Hydroxygelsenicine
11-Hydroxygelsenicine
Goniodiol 8-acetate
Goniodiol 8-acetate
10-氨基喜树碱
10-Aminocamptothecin
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
高三尖杉酯碱
Homoharringtonine
巴马亭红碱
Palmatrubine
灵芝烯酸K
Ganoderenic acid K
Vindorosine
Vindorosine
Maoecrystal B
Maoecrystal B
灵芝酸C6
Ganoderic acid C6
脱水莫诺苷元
Sarracenin
去氢鸦胆丁
Dehydrobruceantin
酸浆苦味素B
Physalin B
安丝菌素 P3
Ansamitocin P3
灵芝烯酸G
Ganoderenic acid G
绞股蓝皂苷BP2214
Gypenoside BP2214
赤芝酸F甲酯
Methyl lucidenate F
Isocudraniaxanthone A
Isocudraniaxanthone A
MYC
IGF1R
JAK2
VEGFA
3'-Demethoxypiplartine
3'-Demethoxypiplartine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
11-Hydroxygelsenicine
11-Hydroxygelsenicine
10-氨基喜树碱
10-Aminocamptothecin
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
补骨脂异黄酮A
Corylifol A
苦鬼臼毒素
Picropodophyllotoxin
巴马亭红碱
Palmatrubine
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
Maoecrystal B
Maoecrystal B
去氢鸦胆丁
Dehydrobruceantin
Isocudraniaxanthone A
Isocudraniaxanthone A
CTSK
PRKACA
CDK4
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
Goniodiol 8-acetate
Goniodiol 8-acetate
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
通关藤苷I
Tenacissoside I
巴马亭红碱
Palmatrubine
Vindorosine
Vindorosine
CDKN1A
MTOR
4,5-Diepipsidial A
4,5-Diepipsidial A
Goniodiol 8-acetate
Goniodiol 8-acetate
三尖杉酯碱
Harringtonine
高三尖杉酯碱
Homoharringtonine
补骨脂乙素
Isobavachalcone
苦鬼臼毒素
Picropodophyllotoxin
Vindorosine
Vindorosine
槲皮万寿菊素
Quercetagetin
酸浆苦味素B
Physalin B
安丝菌素 P3
Ansamitocin P3
TUBB
RPS6KB1
Cytochrome c
Interleukin-6 Receptor
10-氨基喜树碱
10-Aminocamptothecin
7-表紫杉醇
7-Epitaxol
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
补骨脂异黄酮A
Corylifol A
Vindorosine
Vindorosine
槲皮万寿菊素
Quercetagetin
去氢鸦胆丁
Dehydrobruceantin
酸浆苦味素B
Physalin B
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A
Bacterial Lipopolysaccharide
Proteasome
Mirabijalone D
Mirabijalone D
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
Goniodiol 7-acetate
Goniodiol 7-acetate
Goniodiol 8-acetate
Goniodiol 8-acetate
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
通关藤苷I
Tenacissoside I
巴马亭红碱
Palmatrubine
1－乙酸基－5－去乙酰基－巴卡亭 I
1-acetoxy-5-deacetylbaccatin I
Vindorosine
Vindorosine
Maoecrystal B
Maoecrystal B
去氢鸦胆丁
Dehydrobruceantin
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A
Macrophage Colony-Stimulating Factor Receptor
Interferon regulatory factor 5
B-cell Maturation Antigen
Signal Transducer and Activator of Transcription 5
Survivin
Eukaryotic Translation Initiation Factor 4E
Calcium Channels
PIM-1 kinase
60S Ribosomal Subunit A-site
Cytokine receptor-like factor
其他治疗化合物
直接关联的治疗化合物，作用靶点尚未明确
3'-Demethoxypiplartine
3'-Demethoxypiplartine
Mirabijalone D
Mirabijalone D
Pelirine
Pelirine
4,5-Diepipsidial A
4,5-Diepipsidial A
Cepharadione A
Cepharadione A
Dregeoside A11
Dregeoside A11
Furowanin A
Furowanin A
Goniodiol 7-acetate
Goniodiol 7-acetate
11-Hydroxygelsenicine
11-Hydroxygelsenicine
Goniodiol 8-acetate
Goniodiol 8-acetate
10-氨基喜树碱
10-Aminocamptothecin
13-乙酰基-9-羟基巴卡丁III
13-Acetyl-9-dihydrobaccatin III
7-表紫杉醇
7-Epitaxol
9-甲氧基喜树碱
9-Methoxycamptothecin
山油柑碱
Acronycine
23-羟基白桦脂酸
23-Hydroxybetulinic acid
百两金素A
Ardisiacrispin A
三尖杉碱
Cephalotaxine
补骨脂异黄酮A
Corylifol A
没药甾酮
Guggulsterone E&Z
三尖杉酯碱
Harringtonine
高三尖杉酯碱
Homoharringtonine
补骨脂乙素
Isobavachalcone
Kamebakaurin
Kamebakaurin
苦鬼臼毒素
Picropodophyllotoxin
通关藤苷I
Tenacissoside I
巴马亭红碱
Palmatrubine
1－乙酸基－5－去乙酰基－巴卡亭 I
1-acetoxy-5-deacetylbaccatin I
灵芝烯酸K
Ganoderenic acid K
13-O-Deacetyltaxumairol Z
13-O-Deacetyltaxumairol Z
Vindorosine
Vindorosine
Maoecrystal B
Maoecrystal B
灵芝酸C6
Ganoderic acid C6
脱水莫诺苷元
Sarracenin
槲皮万寿菊素
Quercetagetin
去氢鸦胆丁
Dehydrobruceantin
酸浆苦味素B
Physalin B
安丝菌素 P3
Ansamitocin P3
灵芝烯酸G
Ganoderenic acid G
绞股蓝皂苷BP2214
Gypenoside BP2214
赤芝酸F甲酯
Methyl lucidenate F
2-Deacetyltaxachitriene A
2-Deacetyltaxachitriene A
Isocudraniaxanthone A
Isocudraniaxanthone A